Cas no 3272-08-0 (4-Hydroxy-3-nitrobenzonitrile)

• Product name: 4-Hydroxy-3-nitrobenzonitrile
• CAS No: 3272-08-0
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD00070775
• CID: 43987
• PubChem ID: 24861261

4-Hydroxy-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitrobenzonitrile
• 4-Cyano-2-nitrophenol
• 2-Nitro-4-cyanophenol
• 3-nitro-4-hydroxybenzonitrile
• 4-hydroxy-3-mitrobenzonitrile
• 4-hydroxy-3-nitrobenzenecarbonitrile
• 4-Hydroxy-3-nitro-benzonitrile
• EINECS 221-899-8
• 3272-08-0
• Benzonitrile, 4-hydroxy-3-nitro-
• MFCD00070775
• NS00029322
• SCHEMBL103929
• EN300-53384
• InChI=1/C7H4N2O3/c8-4-5-1-2-7(10)6(3-5)9(11)12/h1-3,10
• BB 0241975
• 2-Nitro-4-cyano phenol
• AS-8195
• AKOS000113870
• W-106827
• SY036524
• AC-23124
• CS-W008477
• A5848
• PCQ4PKY4SY
• DTXSID60186394
• 4-Hydroxy-3-nitrobenzonitrile, 98%
• Z57756577
• FT-0618647
• DB-006202
• STK389111
• DB-332326
• 221-899-8
• DTXCID70108885

• MDL： MFCD00070775
• Inchi： 1S/C7H4N2O3/c8-4-5-1-2-7(10)6(3-5)9(11)12/h1-3,10H
• InChI Key： INBLGVOPOSGVTA-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1)C#N)[N+]([O-])=O

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5018 (rough estimate)
• Melting Point: 146-148 °C (lit.)
• Boiling Point: 288.9°C at 760 mmHg
• Flash Point: 128.5 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 89.84000
• LogP: 1.69528
• Solubility: Not determined

4-Hydroxy-3-nitrobenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

4-Hydroxy-3-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides